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Compound of Interest

Compound Name: 3-Methylbutanol - d2

Cat. No.: B1147822 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 3-Methylbutanol-d2, a deuterated analog of 3-methylbutanol. While specific data for

the deuterated compound is limited, this document extrapolates from the safety profiles of its

non-deuterated counterparts, 3-methyl-1-butanol and 3-methyl-2-butanol, to provide a

comprehensive operational plan.

Essential Safety & Physical Properties
Understanding the inherent characteristics of a chemical is the first step toward safe handling.

The following table summarizes the key quantitative data for the non-deuterated analogs of 3-

Methylbutanol-d2. It is crucial to handle 3-Methylbutanol-d2 with the assumption that it shares

similar properties, including its flammable and potentially harmful nature.
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Property 3-Methyl-1-butanol 3-Methyl-2-butanol

CAS Number 123-51-3 598-75-4

Flash Point 43 °C (109.4 °F) 39 °C (102.2 °F)[1]

Autoignition Temperature 350 °C (662 °F) 347 °C (656.6 °F)[1]

Lower Explosion Limit 1.2 vol % 1.2 vol %[1]

Upper Explosion Limit 9 vol % 8.0 vol %[1]

Hazards

Flammable liquid and vapor.

Harmful if swallowed or

inhaled. Causes skin and eye

irritation. May cause

respiratory irritation.[2]

Flammable liquid and vapor.

Harmful if inhaled. May cause

respiratory irritation.[1][3][4]

Procedural Disposal Workflow
The proper disposal of 3-Methylbutanol-d2 must be conducted in a manner that mitigates risks

to personnel and the environment. The following workflow outlines the necessary steps for its

safe disposal. Adherence to institutional and local regulations is mandatory.
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Preparation

Disposal Steps

Start: Identify 3-Methylbutanol-d2 for Disposal

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Step 1

Work in a Ventilated Fume Hood

Step 2

Consult Institutional and Local
Hazardous Waste Regulations

Step 3

Select a Labeled, Compatible
Hazardous Waste Container

Step 4

Carefully Transfer Waste to Container

Step 5

Securely Seal the Container

Step 6

Store in a Designated, Well-Ventilated
Hazardous Waste Storage Area

Step 7

Arrange for Pickup by Certified
Hazardous Waste Disposal Service

Step 8

Ensure Spill Kit is Accessible Locate Nearest Eyewash Station and Safety Shower

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 3-Methylbutanol-d2.
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Detailed Disposal Protocol
The following protocol provides a step-by-step methodology for the safe disposal of 3-

Methylbutanol-d2, based on established best practices for flammable and hazardous chemical

waste.

1. Personal Protective Equipment (PPE) and Environment:

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or

neoprene are suitable), and a flame-retardant lab coat.

Conduct all handling and transfer operations within a certified chemical fume hood to

minimize inhalation exposure.

2. Waste Segregation and Containerization:

3-Methylbutanol-d2 should be disposed of as a flammable hazardous waste. Do not mix with

other waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) department.

Use a designated, properly labeled hazardous waste container. The container must be made

of a material compatible with organic solvents and have a secure, tight-fitting lid. The label

should clearly indicate "Flammable Liquid," "Hazardous Waste," and list the chemical

contents.

3. Waste Transfer:

When transferring the waste, use a funnel to prevent spills.

Avoid generating aerosols or vapors during the transfer process.

Do not fill the waste container to more than 80% of its capacity to allow for vapor expansion.

4. Storage and Final Disposal:

Once the container is sealed, store it in a designated hazardous waste accumulation area.

This area should be well-ventilated, away from sources of ignition, and have secondary

containment.
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Follow your institution's procedures for arranging the collection of the hazardous waste by a

certified disposal company. Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste. US EPA guidelines for the classification

determination are listed in 40 CFR Parts 261.3. Additionally, waste generators must consult

state and local hazardous waste regulations to ensure complete and accurate classification.

[5]

5. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department.

If the spill is small and you are trained to handle it, use an appropriate absorbent material

(e.g., vermiculite or a commercial solvent spill pillow) to contain and clean up the spill.

For eye contact, immediately flush with copious amounts of water for at least 15 minutes at

an eyewash station.

For skin contact, remove contaminated clothing and wash the affected area thoroughly with

soap and water.

In case of inhalation, move to fresh air immediately. Seek medical attention if you feel unwell.

[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 3-Methylbutanol-d2, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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